![molecular formula C20H24N2O4S B2438362 4-methoxy-3-methyl-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide CAS No. 941983-21-7](/img/structure/B2438362.png)
4-methoxy-3-methyl-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide
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Description
4-methoxy-3-methyl-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide is a sulfonamide-based compound . It has potential applications in various fields such as medicine, agriculture, and environmental science.
Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques. For instance, the NIST Chemistry WebBook provides information on similar compounds, including their molecular weight, IUPAC Standard InChI, and CAS Registry Number .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various techniques. For instance, the NIST Chemistry WebBook provides information on similar compounds, including their molecular weight, IUPAC Standard InChI, and CAS Registry Number .Scientific Research Applications
Photodynamic Therapy Applications
The compound has shown potential in photodynamic therapy, particularly for cancer treatment. A study by Pişkin et al. (2020) revealed that a similar compound, a zinc phthalocyanine substituted with benzenesulfonamide derivatives, exhibited high singlet oxygen quantum yield. This property is crucial for Type II photodynamic therapy mechanisms, suggesting its potential use in cancer treatment.
Antimicrobial and Antifungal Properties
Compounds related to 4-methoxy-3-methyl-N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)benzenesulfonamide demonstrate significant antimicrobial and antifungal activities. Gupta and Halve (2015) synthesized compounds including 4-(3-chloro-2-(4-hydroxy-3-methoxybenzyllidene)-4-oxoazetidin-1-yl)amino-N-(substituted) benzenesulfonamide, showing potent activity against Aspergillus niger & Aspergillus flavus Gupta and Halve (2015).
Anticancer Activity
A study by Motavallizadeh et al. (2014) synthesized derivatives including 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide, which displayed significant antiproliferative activity against various cancer cell lines. This indicates the potential utility of similar compounds in developing anticancer therapies Motavallizadeh et al. (2014).
Antibacterial Properties
Research by Abbasi et al. (2015) on synthetic N-alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides, structurally similar to the target compound, revealed them to be potent antibacterial agents, offering potential applications in treating bacterial infections Abbasi et al. (2015).
properties
IUPAC Name |
4-methoxy-3-methyl-N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O4S/c1-14-7-8-16(13-18(14)22-11-5-4-6-20(22)23)21-27(24,25)17-9-10-19(26-3)15(2)12-17/h7-10,12-13,21H,4-6,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJUFBPRWPKAPKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C)N3CCCCC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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